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Compound of Interest

Compound Name: Boc-NH-SS-OpNC

Cat. No.: B6292174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of drug delivery and bioconjugation, the choice of a linker molecule is

paramount to the success of targeted therapies and diagnostic agents. Among the arsenal of

chemical tools available, self-immolative linkers have emerged as a sophisticated solution for

the controlled release of payloads. This guide provides an in-depth technical overview of Boc-
NH-SS-OpNC, a Boc-protected, disulfide-based self-immolative linker, designed for traceless

bioconjugation.

Core Features of Boc-NH-SS-OpNC
Boc-NH-SS-OpNC, chemically known as 2-((2-(t-

Butyloxycarbonylamino)ethyl)disulfaneyl)ethan-1-yl p-nitrophenylcarbonate, is a

heterobifunctional linker engineered with distinct functionalities to facilitate the precise

attachment and subsequent release of therapeutic or imaging agents.

Table 1: Chemical and Physical Properties of Boc-NH-SS-OpNC
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Property Value

Chemical Name

2-((2-(t-

Butyloxycarbonylamino)ethyl)disulfaneyl)ethan-

1-yl p-nitrophenylcarbonate

CAS Number 2040301-00-4[1]

Molecular Formula C₁₆H₂₂N₂O₇S₂[1]

Molecular Weight 418.48 g/mol [1]

Storage Temperature -20°C

The Advantage of Traceless Release in Drug
Development
A primary advantage of utilizing self-immolative linkers like Boc-NH-SS-OpNC is the

"traceless" release of the conjugated molecule.[2][3] Traditional linkers can leave behind

chemical remnants upon cleavage, which may alter the efficacy, pharmacokinetics, or toxicity of

the released payload.[3] Boc-NH-SS-OpNC is designed to fragment completely after a specific

triggering event, ensuring that the active molecule is liberated in its native, unmodified form.[3]

The disulfide bond within the linker serves as the trigger, offering stability in the oxidative

environment of the bloodstream while being susceptible to cleavage in the reducing

intracellular environment, where the concentration of glutathione (GSH) is significantly higher.

[4][5] This differential stability is a key feature for designing targeted drug delivery systems that

release their payload specifically within the target cells, thereby minimizing off-target toxicity.[4]

[5]

Mechanism of Action: A Two-Step Release Cascade
The functionality of Boc-NH-SS-OpNC is predicated on a sequential two-step process: initial

conjugation to the payload and subsequent triggered release.

1. Bioconjugation: The p-nitrophenyl carbonate (OpNC) group is an activated ester that readily

reacts with primary amines on the payload molecule (e.g., a small molecule drug, peptide, or
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protein) to form a stable carbamate linkage. The tert-butyloxycarbonyl (Boc) group protects the

terminal amine, preventing undesirable side reactions during this conjugation step.

2. Triggered Self-Immolation: Following deprotection of the Boc group (typically under acidic

conditions), the linker-payload conjugate can be attached to a carrier molecule (e.g., an

antibody). Upon internalization into the target cell, the disulfide bond is cleaved by intracellular

reducing agents like glutathione. This cleavage initiates a spontaneous, intramolecular

cyclization or elimination cascade, leading to the complete fragmentation of the linker and the

release of the unmodified payload.

Caption: General mechanism of a disulfide-based self-immolative linker.

Experimental Protocols: A Representative Guide
While specific protocols for Boc-NH-SS-OpNC are not widely available in peer-reviewed

literature, the following represents a general methodology for the use of similar amine-reactive,

disulfide-containing self-immolative linkers. Researchers should optimize these conditions for

their specific application.

Conjugation of Boc-NH-SS-OpNC to an Amine-
Containing Payload

Dissolution: Dissolve the amine-containing payload and a slight molar excess (e.g., 1.1 to

1.5 equivalents) of Boc-NH-SS-OpNC in a suitable anhydrous aprotic solvent (e.g.,

dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)).

Reaction: Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA), to the

reaction mixture to facilitate the reaction. The reaction is typically carried out at room

temperature for 2-24 hours.

Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as

thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Purification: Upon completion, purify the Boc-protected linker-payload conjugate using

column chromatography (e.g., silica gel) or preparative HPLC.
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Characterization: Confirm the identity and purity of the product by mass spectrometry (MS)

and nuclear magnetic resonance (NMR) spectroscopy.

Boc Deprotection
Dissolution: Dissolve the purified Boc-protected linker-payload conjugate in a suitable

organic solvent (e.g., dichloromethane (DCM) or dioxane).

Acid Treatment: Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid

(HCl) in dioxane. The reaction is typically performed at room temperature for 30 minutes to 2

hours.

Removal of Acid: Evaporate the solvent and excess acid under reduced pressure. The

resulting deprotected linker-payload conjugate can then be used for conjugation to a carrier

molecule.

Glutathione-Mediated Cleavage Assay
Sample Preparation: Prepare a stock solution of the purified linker-payload conjugate in a

suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

Initiation of Cleavage: Add a solution of reduced glutathione (GSH) to the conjugate solution

to achieve a final concentration relevant to the intracellular environment (e.g., 1-10 mM).

Incubation: Incubate the reaction mixture at 37°C.

Time Points: At various time points, withdraw aliquots of the reaction mixture.

Analysis: Quench the reaction and analyze the samples by reverse-phase HPLC (RP-HPLC)

to quantify the remaining conjugate and the released payload. The cleavage half-life can be

determined from the rate of disappearance of the conjugate.

Caption: A representative experimental workflow for creating an Antibody-Drug Conjugate

(ADC).

Quantitative Data and Characterization
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While comprehensive, publicly available quantitative data specifically for Boc-NH-SS-OpNC is

limited, the characterization of conjugates prepared with similar linkers typically involves a suite

of analytical techniques.

Table 2: Analytical Techniques for Characterization

Technique Purpose

RP-HPLC
To determine purity, monitor reaction progress,

and quantify cleavage kinetics.

LC-MS
To confirm the molecular weight of the conjugate

and identify cleavage products.

NMR
To elucidate the structure of the linker-payload

conjugate.

Size-Exclusion Chromatography (SEC)
To analyze the purity and aggregation of

antibody-drug conjugates.

For antibody-drug conjugates, determining the drug-to-antibody ratio (DAR) is a critical quality

attribute. This can be assessed using techniques such as hydrophobic interaction

chromatography (HIC) or mass spectrometry.

Conclusion
Boc-NH-SS-OpNC represents a valuable tool for researchers in drug development and

bioconjugation, offering the potential for the targeted delivery and traceless release of a wide

range of molecules. Its disulfide-based trigger mechanism is well-suited for intracellular

release, and the Boc-protected amine allows for controlled, sequential conjugation strategies.

While specific experimental data for this particular linker is not extensively published, the

principles of its design and the general protocols for similar self-immolative linkers provide a

strong foundation for its successful implementation in the development of novel therapeutics

and diagnostics. As with any chemical reagent, optimal performance will be achieved through

careful reaction design and empirical optimization for each specific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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